1-(3-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}propyl)pyrrolidin-2-one

• IUPAC Name: 1-[3-[(6-methyl-2-methylsulfanylpyrimidin-4-yl)amino]propyl]pyrrolidin-2-one
• InChI: InChI=1S/C13H20N4OS/c1-10-9-11(16-13(15-10)19-2)14-6-4-8-17-7-3-5-12(17)18/h9H,3-8H2,1-2H3,(H,14,15,16)
• InChI Key: BUKSXAPSAVEIQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SC)NCCCN2CCCC2=O
• Molecular Formula: C13H20N4OS
• Molecular Weight: 280.39 g/mol

Description

The compound “1-(3-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}propyl)pyrrolidin-2-one” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene, and have a wide range of applications in the field of medicine and drug design.

Synthesis Analysis

The synthesis of such compounds often involves multiple steps, including ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines. The reaction involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives is characterized by a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The specific compound has additional functional groups attached to the pyrimidine ring, including a methylsulfanyl group and an amino group.

Chemical Reactions Analysis

The chemical reactions involving this compound can be complex and depend on the conditions and reagents used. For example, the reaction of this compound with heterocyclic CH acids can lead to a formal cleavage of the substrate and the formation of substituted 1- (pyrimidin-4-yl)pyrazole and aniline.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various enzymes and receptors, influencing their function and contributing to their biological activity .

Mode of Action

It’s known that the compound can undergo a reaction with heterocyclic ch acids, leading to a formal cleavage of the substrate and the formation of substituted 1-(pyrimidin-4-yl)pyrazole and aniline . This suggests that the compound may interact with its targets through a similar mechanism, leading to changes in their structure and function.

Biochemical Pathways

The formation of substituted 1-(pyrimidin-4-yl)pyrazole and aniline suggests that the compound may influence pathways involving these molecules .

Result of Action

The formation of substituted 1-(pyrimidin-4-yl)pyrazole and aniline suggests that the compound may have significant effects at the molecular level .

Advantages and Limitations for Lab Experiments

1-(3-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}propyl)pyrrolidin-2-one has several advantages for laboratory experiments. It is a relatively stable compound, with a low melting point and a high boiling point. It is also soluble in water, making it easy to work with in the lab. Additionally, this compound is relatively inexpensive and readily available. However, there are some limitations to working with this compound in the lab. It is a relatively new compound, so there is limited research on its properties and potential applications. Additionally, it is a sulfur-containing compound, which can make it difficult to work with in some lab experiments.

Future Directions

The potential applications of 1-(3-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}propyl)pyrrolidin-2-one are still being explored. Some potential future directions for research include studying its effects on other enzymes involved in folate biosynthesis, as well as its potential use as an anti-inflammatory agent. Additionally, further research could be done on its potential use as an anti-cancer agent, as well as its potential use in other medical and biochemistry applications. Finally, further research could be done to improve the synthesis methods of this compound, as well as to develop new methods for synthesizing the compound.

Synthesis Methods

1-(3-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}propyl)pyrrolidin-2-one can be synthesized through a variety of methods, including the use of a Grignard reagent, a Wittig reaction, and a Ugi reaction. The Grignard reagent is a type of chemical reagent used to form carbon-carbon bonds in organic synthesis. The Wittig reaction is a type of chemical reaction used to form carbon-carbon double bonds in organic synthesis. The Ugi reaction is a type of chemical reaction used to form carbon-carbon single bonds in organic synthesis. All of these methods have been successfully used to synthesize this compound.

Scientific Research Applications

1-(3-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}propyl)pyrrolidin-2-one has been studied for its potential applications in medicine and biochemistry. It has been found to be a potent inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the biosynthesis of folate. Folate is an essential vitamin for cell growth and division, and its deficiency can lead to a variety of health problems. This compound has also been studied for its potential use as an anti-cancer agent, as it has been found to inhibit the growth of cancer cells.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its specific structure, how it is used, and the amount of exposure. Detailed safety and hazard information for this specific compound was not found in the available literature.